Cas no 2229320-66-3 (2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229320-66-3
• MF: C₁₀H₁₁Cl₂F₂NO
• MW: 270.103247880936
• CID: 5778224
• PubChem ID: 165668042
• Update Time: 2025-11-06

2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine
• EN300-1958161
• 2229320-66-3
• 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine

• Inchi： 1S/C10H11Cl2F2NO/c1-10(15,9(13)14)6-3-5(11)4-7(12)8(6)16-2/h3-4,9H,15H2,1-2H3
• InChI Key： LIKUXCRQFWNWIK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 269.0185757g/mol
• Monoisotopic Mass: 269.0185757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine

Research Brief on 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2229320-66-3)

The compound 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine (CAS: 2229320-66-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the difluoromethyl group and the methoxyphenyl moiety, contribute to its stability and bioavailability, making it a promising candidate for further pharmacological exploration. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine exhibits notable activity in modulating specific biological pathways. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. These findings are supported by molecular docking studies, which reveal high binding affinity to target proteins, further validating its therapeutic potential.

Ongoing research is exploring the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable drug-like properties, with moderate bioavailability and low toxicity, positioning it as a viable lead compound for further optimization. Collaborative efforts between academic and industrial researchers are underway to develop derivatives with enhanced efficacy and selectivity.

In conclusion, 2-(3,5-Dichloro-2-methoxyphenyl)-1,1-difluoropropan-2-amine represents a promising scaffold in medicinal chemistry, with potential applications across multiple therapeutic areas. Future studies should focus on elucidating its precise mechanism of action and conducting preclinical trials to assess its safety and efficacy. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for drug development.